Cas no 53358-72-8 (1-BROMOHEXANE-1-13C)

1-BROMOHEXANE-1-13C structure
1-BROMOHEXANE-1-13C structure
Product Name:1-BROMOHEXANE-1-13C
CAS No:53358-72-8
MF:C6H13Br
MW:166.064076185226
CID:2830717
PubChem ID:71309240
Update Time:2025-04-21

1-BROMOHEXANE-1-13C Chemical and Physical Properties

Names and Identifiers

    • 1-bromohexane-13C
    • 1-Bromo(1-~13~C)hexane
    • DTXSID70745799
    • DTXCID00696543
    • 53358-72-8
    • 1-Bromohexane-1-13C, 99 atom % 13C
    • 1-BROMOHEXANE-1-13C
    • Inchi: 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i6+1
    • InChI Key: MNDIARAMWBIKFW-PTQBSOBMSA-N
    • SMILES: Br[13CH2]CCCCC

Computed Properties

  • Exact Mass: 165.02342g/mol
  • Monoisotopic Mass: 165.02342g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 27.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.183 g/mL at 25 °C
  • Melting Point: -85 °C(lit.)
  • Boiling Point: 154-158 °C(lit.)

1-BROMOHEXANE-1-13C Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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